Cas no 1401664-89-8 ([(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1401664-89-8
• MF: C₁₄H₂₇N₃O₃
• MW: 285.382483720779
• CID: 2159742
• Update Time: 2025-07-01

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-((s)-2-amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• tert-Butyl (((S)-1-((S)-2-aminopropanoyl)pyrrolidin-2-yl)methyl)(methyl)carbamate
• AM97584
• [(S)-1-((S)-2-aminopropanyl)pyrrolidin-2-ylmethyl]methylcarbamic acid tert-butyl ester
• [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C14H27N3O3/c1-10(15)12(18)17-8-6-7-11(17)9-16(5)13(19)20-14(2,3)4/h10-11H,6-9,15H2,1-5H3/t10-,11-/m0/s1
• InChI Key： QDAGZZYGPUZUSQ-QWRGUYRKSA-N
• SMILES： O=C([C@H](C)N)N1CCC[C@H]1CN(C(=O)OC(C)(C)C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 365
• Topological Polar Surface Area: 75.9

Additional information on [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

[(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester: A Comprehensive Overview

The compound with CAS No. 1401664-89-8, known as [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester, is a complex organic molecule with significant potential in the fields of medicinal chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a pyrrolidine ring, an amino propionyl group, and a tert-butyl ester moiety. The stereochemistry of the molecule, denoted by the (S) configuration at specific chiral centers, plays a crucial role in its biological activity and pharmacokinetic properties.

Recent advancements in stereochemical synthesis have enabled researchers to precisely control the configuration of such molecules, leading to improved bioavailability and efficacy. The pyrrolidine ring, a five-membered cyclic amine, is a common structural motif in many bioactive compounds due to its ability to form hydrogen bonds and interact with biological targets. The amino propionyl group attached to the pyrrolidine ring further enhances the molecule's versatility, allowing it to participate in various biochemical reactions.

The tert-butyl ester group is another key feature of this compound. It serves as a protecting group for the carboxylic acid moiety during synthesis and can be easily removed under specific conditions to yield the corresponding carboxylic acid. This makes the compound highly versatile in synthetic chemistry, enabling its use as an intermediate in the construction of more complex molecules.

Recent studies have highlighted the potential of this compound as a precursor for peptide synthesis. Its ability to form stable amide bonds makes it an attractive candidate for constructing bioactive peptides with therapeutic applications. Additionally, the stereochemical purity of the compound is essential for ensuring consistent biological activity, which is critical in drug development.

In terms of applications, this compound has shown promise in the development of enzyme inhibitors and modulators. Its unique structure allows it to interact with specific protein targets, potentially leading to novel therapeutic agents for treating various diseases. For instance, researchers have explored its potential as an inhibitor of proteolytic enzymes, which are implicated in conditions such as cancer and neurodegenerative disorders.

The synthesis of [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester involves a series of carefully controlled reactions, including nucleophilic acyl substitution and stereoselective reductions. These methods ensure that the final product retains its desired stereochemistry and functional groups.

Moreover, this compound has been utilized in the study of stereochemical induction in catalytic processes. Its chiral centers serve as templates for asymmetric catalysis, enabling the synthesis of enantiomerically enriched products. This has significant implications for the pharmaceutical industry, where enantiopure compounds are often required for therapeutic applications.

In conclusion, [(S)-1-((S)-2-Amino-propionyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester is a multifaceted compound with diverse applications in organic synthesis and drug discovery. Its unique structure and stereochemical properties make it a valuable tool for researchers seeking to develop innovative therapeutic agents.